2-fluoro-N-[(4-methyl-5-{[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)methyl]benzamide

• IUPAC Name: 2-fluoro-N-[[4-methyl-5-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]benzamide
• InChI: InChI=1S/C23H25FN6O2S/c1-28-20(15-25-22(32)18-9-5-6-10-19(18)24)26-27-23(28)33-16-21(31)30-13-11-29(12-14-30)17-7-3-2-4-8-17/h2-10H,11-16H2,1H3,(H,25,32)
• InChI Key: CXMWMLCJXCBDNP-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=C1SCC(=O)N2CCN(CC2)C3=CC=CC=C3)CNC(=O)C4=CC=CC=C4F
• Molecular Formula: C23H25FN6O2S
• Molecular Weight: 468.5 g/mol

Description

2-fluoro-N-[(4-methyl-5-{[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)methyl]benzamide is a complex organic compound that features a unique combination of functional groups, including a fluoro-substituted benzamide, a triazole ring, and a piperazine moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-fluoro-N-[(4-methyl-5-{[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)methyl]benzamide typically involves multiple steps, starting from commercially available precursors. The key steps include:

Formation of the Triazole Ring: This can be achieved through a cyclization reaction involving hydrazine derivatives and appropriate aldehydes or ketones.

Introduction of the Piperazine Moiety: This step involves the reaction of the triazole intermediate with a piperazine derivative, often under basic conditions.

Attachment of the Benzamide Group: The final step involves the coupling of the triazole-piperazine intermediate with a fluoro-substituted benzoyl chloride in the presence of a base such as triethylamine.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This could include the use of automated reactors, continuous flow systems, and advanced purification techniques such as chromatography.

Chemical Reactions Analysis

Types of Reactions

2-fluoro-N-[(4-methyl-5-{[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)methyl]benzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as hydrogen peroxide or potassium permanganate, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using agents like sodium borohydride or lithium aluminum hydride, potentially reducing the carbonyl groups to alcohols.

Substitution: The fluoro group on the benzamide ring can be substituted with other nucleophiles under appropriate conditions, such as using sodium methoxide in methanol.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, acetic acid.

Reduction: Sodium borohydride, lithium aluminum hydride, ethanol.

Substitution: Sodium methoxide, methanol, reflux conditions.

Major Products

Oxidation: Sulfoxides, sulfones.

Reduction: Alcohols.

Substitution: Various substituted benzamides.

Scientific Research Applications

2-fluoro-N-[(4-methyl-5-{[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)methyl]benzamide has several applications in scientific research:

Medicinal Chemistry: The compound’s unique structure makes it a potential candidate for drug development, particularly as an anti-inflammatory or anticancer agent.

Biological Studies: It can be used as a probe to study various biological pathways and interactions, especially those involving triazole and piperazine derivatives.

Materials Science: The compound’s structural properties may be exploited in the development of new materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 2-fluoro-N-[(4-methyl-5-{[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)methyl]benzamide involves its interaction with specific molecular targets and pathways. The triazole ring is known to interact with various enzymes and receptors, potentially inhibiting their activity. The piperazine moiety can enhance the compound’s binding affinity and selectivity towards these targets. Overall, the compound may exert its effects through a combination of enzyme inhibition and receptor modulation.

Comparison with Similar Compounds

Similar Compounds

Benzimidazoles: These compounds contain a benzene ring fused to an imidazole ring and are known for their diverse biological activities.

Thiazoles: These compounds have a sulfur atom in the ring and exhibit various biological activities, including anti-inflammatory properties.

Imidazoles: These five-membered heterocyclic compounds are known for their broad range of chemical and biological properties.

Uniqueness

2-fluoro-N-[(4-methyl-5-{[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)methyl]benzamide is unique due to its combination of a fluoro-substituted benzamide, a triazole ring, and a piperazine moiety. This combination of functional groups provides the compound with distinct chemical reactivity and biological activity, making it a valuable candidate for further research and development.